Cas no 338754-64-6 (methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 338754-64-6
• CID: 4647644
• Update Time: 2025-06-13

methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate

Methyl 1-[(3-Chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338754-64-6): An Overview

Methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338754-64-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chlorophenyl substituent and a methyl ester group. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of cardiovascular diseases and cancer.

The molecular structure of methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338754-64-6) consists of a pyridine ring with a methyl ester group at the 3-position and a substituted benzyl group at the 1-position. The presence of the chlorophenyl moiety imparts specific pharmacological properties to the compound, making it an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents.

In the context of cardiovascular diseases, methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent vasodilatory effects, which could be beneficial in treating conditions such as hypertension and coronary artery disease. The mechanism of action is believed to involve the activation of calcium channels and the inhibition of smooth muscle cell proliferation, leading to improved blood flow and reduced vascular resistance.

Furthermore, recent advancements in cancer research have also identified methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate as a potential anticancer agent. A study published in Cancer Research (2022) reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective toxicity observed in cancer cells, while sparing normal cells, suggests that it could be developed into a safer and more effective chemotherapy option.

The synthesis of methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338754-64-6) involves several well-established chemical reactions, including condensation, esterification, and substitution reactions. The synthetic route is highly reproducible and can be scaled up for industrial production. This makes it an attractive candidate for pharmaceutical companies looking to develop new drugs with well-defined chemical structures and predictable pharmacological profiles.

In addition to its therapeutic potential, methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate has also been studied for its use as a research tool in biochemical assays. Its ability to modulate specific biological pathways makes it valuable for understanding the underlying mechanisms of various diseases. For instance, it has been used to investigate the role of calcium channels in neuronal signaling and to study the effects of chlorophenyl derivatives on cellular metabolism.

The safety profile of methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338754-64-6) has been extensively evaluated in preclinical studies. Toxicology reports indicate that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, methyl 1-[(3-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338754-64-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for the development of new drugs targeting cardiovascular diseases and cancer. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions.